Cas no 476275-19-1 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide
• CAS No: 476275-19-1
• MF: C₁₇H₁₅BrN₂O₄S₂
• MW: 455.346000909805
• CID: 5957190
• PubChem ID: 4288420
• Update Time: 2025-10-23

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide
• Benzamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-3,4,5-trimethoxy-
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3,4,5-trimethoxybenzamide
• 476275-19-1
• F0289-0143
• AKOS024575148
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-3,4,5-trimethoxybenzamide

• Inchi： 1S/C17H15BrN2O4S2/c1-22-11-6-9(7-12(23-2)15(11)24-3)16(21)20-17-19-10(8-25-17)13-4-5-14(18)26-13/h4-8H,1-3H3,(H,19,20,21)
• InChI Key： AKKNRIVKEJSHED-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Br)=CC=2)=CS1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 453.96566g/mol
• Monoisotopic Mass: 453.96566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• pka: 6.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide

N-4-(5-Bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide: A Comprehensive Overview

The compound N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-3,4,5-trimethoxybenzamide, with the CAS number 476275-19-1, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzamide core substituted with a 3,4,5-trimethoxy group and an N-substituent containing a 5-bromothiophen group attached to a 1,3-thiazole ring. The combination of these functional groups endows the molecule with intriguing properties that make it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl derivatives in drug discovery. The thiophene ring is known for its aromatic stability and ability to participate in various non-covalent interactions, which are crucial for molecular recognition in biological systems. The bromine substitution at the 5-position of the thiophene further enhances the electronic properties of the molecule, making it a promising candidate for targeting specific biological pathways. For instance, researchers have explored its potential as an inhibitor of kinase enzymes, which are critical in cell signaling and cancer progression.

The benzamide moiety in this compound plays a pivotal role in modulating its pharmacokinetic properties. The presence of three methoxy groups on the benzene ring significantly increases the lipophilicity of the molecule, which is essential for crossing biological membranes. This feature has been leveraged in designing drug candidates with improved bioavailability. Moreover, the amide bond is known for its stability under physiological conditions, ensuring that the compound remains intact during its intended therapeutic action.

In addition to its pharmacological applications, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl derivatives have shown potential in materials science. The thiazole ring is known for its ability to form stable coordination complexes with metal ions, making it a valuable component in the synthesis of metallopolymers and coordination polymers. Recent advancements in this area have demonstrated that these materials exhibit unique mechanical and electronic properties, which could be exploited in the development of advanced sensors and flexible electronics.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as 3,4,5-trimethoxybenzoic acid and 5-bromothiophene derivatives. The key steps include amide bond formation and coupling reactions that require precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these synthetic routes by employing catalytic systems such as palladium catalysts for cross-coupling reactions, which have significantly improved the efficiency of the overall synthesis.

From an environmental perspective, understanding the fate and transport of compounds like N-4-(5-bromothiophen-2-yl)-1,3-thiazol-based derivatives is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds undergo biotransformation processes involving hydrolysis and oxidative mechanisms under environmental conditions. However, further research is needed to fully characterize their persistence and bioaccumulation potential.

In conclusion, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl)-3,4,5-trimethoxybenzamide represents a versatile platform for exploring diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for designing novel drugs with enhanced efficacy and materials with unprecedented properties. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.